4-Nitro-2-(2-trifluoromethylphenyl)benzoic acid, 95%

• IUPAC Name: 4-nitro-2-[2-(trifluoromethyl)phenyl]benzoic acid
• InChI: InChI=1S/C14H8F3NO4/c15-14(16,17)12-4-2-1-3-9(12)11-7-8(18(21)22)5-6-10(11)13(19)20/h1-7H,(H,19,20)
• InChI Key: AKLKZILXCOYIIH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O)C(F)(F)F
• Molecular Formula: C14H8F3NO4
• DSSTOX Substance ID: DTXSID60691135
• Molecular Weight: 311.21 g/mol
• CAS RN: 1261566-18-0

Description

4-Nitro-2-(2-trifluoromethylphenyl)benzoic acid, 95% (4-NO2-2-TFPB) is a compound used for a variety of scientific research applications. It is a white crystalline solid with a melting point of 155-157°C and a molecular weight of 255.23 g/mol. 4-NO2-2-TFPB is a highly reactive compound that can be used in organic synthesis, as a corrosion inhibitor, and as an intermediate in the synthesis of pharmaceuticals and other organic compounds.

Scientific Research Applications

4-Nitro-2-(2-trifluoromethylphenyl)benzoic acid, 95% is used in a variety of scientific research applications, including organic synthesis, corrosion inhibition, and as an intermediate in the synthesis of pharmaceuticals and other organic compounds. It is also used as an inhibitor in the synthesis of polymers and as a catalyst in the synthesis of organic compounds.

Mechanism of Action

4-Nitro-2-(2-trifluoromethylphenyl)benzoic acid, 95% acts as a nucleophile in organic synthesis reactions, reacting with electrophiles to form covalent bonds. In corrosion inhibition, 4-Nitro-2-(2-trifluoromethylphenyl)benzoic acid, 95% acts as a sacrificial anode, releasing electrons to form a protective oxide layer on the surface of the metal. In pharmaceutical synthesis, 4-Nitro-2-(2-trifluoromethylphenyl)benzoic acid, 95% is used to activate substrates and catalyze reactions.
Biochemical and Physiological Effects
4-Nitro-2-(2-trifluoromethylphenyl)benzoic acid, 95% has no known biochemical or physiological effects, as it is not a biologically active compound.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-Nitro-2-(2-trifluoromethylphenyl)benzoic acid, 95% in lab experiments is its high reactivity, which makes it ideal for organic synthesis. It is also relatively inexpensive and can be easily isolated from reaction mixtures. However, it is highly toxic and should be handled with care.

Future Directions

For the use of 4-Nitro-2-(2-trifluoromethylphenyl)benzoic acid, 95% include the development of new synthetic methods for the synthesis of organic compounds, the synthesis of new pharmaceuticals, and the development of new corrosion inhibitors. Additionally, 4-Nitro-2-(2-trifluoromethylphenyl)benzoic acid, 95% may be used to activate substrates and catalyze reactions in the synthesis of polymers. Finally, further research may be conducted to explore the potential applications of 4-Nitro-2-(2-trifluoromethylphenyl)benzoic acid, 95% in the fields of medicine, agriculture, and nanotechnology.

Synthesis Methods

4-Nitro-2-(2-trifluoromethylphenyl)benzoic acid, 95% can be synthesized by the reaction of 2-trifluoromethylbenzoic acid with nitric acid in an aqueous medium. The reaction proceeds in two steps: first, the nitric acid is protonated to form the trifluoromethylbenzoic acid anion, which then reacts with nitric acid to form 4-Nitro-2-(2-trifluoromethylphenyl)benzoic acid, 95%. The reaction is typically carried out at room temperature, and the product can be isolated by crystallization.